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Compound of Interest

Compound Name: A 438079

Cat. No.: B1248378 Get Quote

For Immediate Release

Researchers and drug development professionals utilizing the potent P2X7 receptor

antagonist, A-438079, must adhere to specific safety and disposal protocols to ensure a safe

laboratory environment and compliance with regulations. This document provides essential,

step-by-step guidance for the proper handling and disposal of A-438079, its solutions, and

contaminated materials.

Chemical and Safety Data
A-438079 hydrochloride is a potent and selective antagonist for the P2X7 receptor, with a

pIC50 of 6.9.[1][2] It is crucial to handle this compound with care, utilizing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. The following

table summarizes key quantitative data for A-438079.
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Property Value Reference

Molecular Formula C₁₃H₉Cl₂N₅ • HCl [3]

Formula Weight 342.6 g/mol [3]

pIC₅₀ 6.9 [1]

IC₅₀

321 nM (for blocking BzATP-

evoked changes in intracellular

calcium in rat P2X7 receptors)

Solubility in DMSO ≥ 61 mg/mL

Storage Temperature -20°C to -80°C

Disposal Procedures
Proper disposal of A-438079 and associated waste is critical to prevent environmental

contamination and ensure personnel safety. Disposal procedures must comply with all

applicable federal, state, and local regulations for hazardous waste.

Experimental Protocols for Disposal
1. Unused and Expired A-438079 (Solid):

Step 1: Classification. Unused A-438079 should be treated as hazardous chemical waste.

Step 2: Packaging. Place the original container, or a securely sealed container with the

clearly labeled chemical name ("A-438079 hydrochloride") and associated hazard symbols,

into a designated hazardous waste container.

Step 3: Storage. Store the hazardous waste container in a designated, secure area, away

from incompatible materials.

Step 4: Disposal. Arrange for pickup and disposal by a licensed hazardous waste disposal

company. Do not dispose of solid A-438079 down the drain or in regular trash.

2. A-438079 Solutions (Aqueous and Organic Solvents):
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Step 1: Collection. Collect all waste solutions containing A-438079 in a clearly labeled,

sealed, and appropriate waste container. Indicate the solvent used (e.g., "A-438079 in

DMSO").

Step 2: Segregation. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Step 3: Storage. Store the waste container in a secondary containment bin in a well-

ventilated area, away from heat and ignition sources.

Step 4: Disposal. Dispose of the waste solution through your institution's hazardous waste

management program.

3. Contaminated Labware and PPE:

Step 1: Decontamination. Whenever possible, decontaminate reusable labware by rinsing

with an appropriate solvent (e.g., ethanol or acetone) and collecting the rinsate as hazardous

waste.

Step 2: Disposal of Single-Use Items. Dispose of single-use contaminated items such as

pipette tips, gloves, and paper towels in a designated solid hazardous waste container.

Step 3: Sharps. Any sharps (needles, scalpels) contaminated with A-438079 must be

disposed of in a designated sharps container for hazardous waste.

P2X7 Receptor Signaling Pathway
A-438079 exerts its effects by blocking the P2X7 receptor, an ATP-gated ion channel.

Activation of the P2X7 receptor by extracellular ATP triggers a cascade of downstream

signaling events involved in inflammation, cell death, and immune responses. The diagram

below illustrates the simplified signaling pathway inhibited by A-438079.
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Caption: Simplified P2X7 receptor signaling pathway and the inhibitory action of A-438079.

By adhering to these procedures, researchers can safely handle and dispose of A-438079,

fostering a secure and compliant laboratory environment. For further information, consult the

Safety Data Sheet (SDS) for A-438079 and contact your institution's Environmental Health and

Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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